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Compound of Interest

Compound Name: tert-Butyl N,N-diallylcarbamate

Cat. No.: B115845

An In-depth Technical Guide to tert-Butyl N,N-diallylcarbamate

This guide provides a comprehensive overview of tert-Butyl N,N-diallylcarbamate, a versatile
molecule in organic synthesis. It is intended for researchers, scientists, and professionals
involved in drug development and chemical synthesis.

Chemical Structure and Properties

tert-Butyl N,N-diallylcarbamate is a protected amine that features a tert-butoxycarbonyl (Boc)
protecting group attached to a diallylamine core.

Structural Formula:
Chemical Identifiers and Properties:

A summary of the key chemical properties for tert-Butyl N,N-diallylcarbamate is presented in
the table below.
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Property Value Reference
Molecular Formula C11H19NO2 [1]
Molecular Weight 197.27 g/mol [1][2]

CAS Number 151259-38-0 [1][3]
Appearance Colorless oil [4]

Boiling Point 75 °C at 1.5 mmHg [11[31[4]
Density 0.914 g/mL at 25 °C [11[3114]

Refractive Index (n20/D)

1.442

[11(31[4]

Flash Point

81 °C (177.8 °F) - closed cup

[3]

SMILES String

CC(C)
(C)OC(=0)N(CC=C)CC=C

[3]

InChl Key

RRIPHUBKNVVTBM-
UHFFFAOYSA-N

Synthesis Protocol

A common method for the synthesis of tert-Butyl N,N-diallylcarbamate involves the reaction
of diallylamine with di-tert-butyl dicarbonate (Boc anhydride).[4]

Experimental Procedure:

o Reaction Setup: A solution of diallylamine (1.0 equivalent) in methanol is prepared in a
reaction vessel and cooled to 0°C.[4]

o Reagent Addition: Di-tert-butyl dicarbonate (1.19 equivalents) is added portion-wise to the
cooled solution of diallylamine.[4]

o Reaction Progression: Following the addition, the reaction mixture is allowed to gradually
warm to room temperature and is stirred for an additional hour.[4]
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o Workup: The reaction mixture is concentrated under reduced pressure to remove the
solvent.[4]

 Purification: The resulting residue is purified by silica gel column chromatography, eluting
with a gradient of petroleum ether and ethyl acetate (starting from 100% petroleum ether and
increasing to 50% ethyl acetate). This purification yields the final product as a colorless oil.[4]

Applications in Synthesis

tert-Butyl N,N-diallylcarbamate is a valuable intermediate in the synthesis of various
heterocyclic compounds.[4][5] The diallyl functionality allows for ring-closing metathesis (RCM)
reactions, a powerful tool in organic synthesis for the formation of cyclic structures.[5] For
instance, RCM reactions of tert-butyl N,N-diallylcarbamate have been reported using
Hoveyda-Grubbs type catalysts.[5]

Visualization of Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of tert-Butyl N,N-
diallylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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